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N-(1-Adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide N-(1-Adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
Brand Name: Vulcanchem
CAS No.: 487032-04-2
VCID: VC0460255
InChI: InChI=1S/C27H28F3N3O3S/c1-35-22-4-3-18(8-23(22)36-2)21-9-20(27(28,29)30)19(13-31)25(32-21)37-14-24(34)33-26-10-15-5-16(11-26)7-17(6-15)12-26/h3-4,8-9,15-17H,5-7,10-12,14H2,1-2H3,(H,33,34)
SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)OC
Molecular Formula: C27H28F3N3O3S
Molecular Weight: 531.6g/mol

N-(1-Adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide

CAS No.: 487032-04-2

Main Products

VCID: VC0460255

Molecular Formula: C27H28F3N3O3S

Molecular Weight: 531.6g/mol

N-(1-Adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide - 487032-04-2

CAS No. 487032-04-2
Product Name N-(1-Adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
Molecular Formula C27H28F3N3O3S
Molecular Weight 531.6g/mol
IUPAC Name N-(1-adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
Standard InChI InChI=1S/C27H28F3N3O3S/c1-35-22-4-3-18(8-23(22)36-2)21-9-20(27(28,29)30)19(13-31)25(32-21)37-14-24(34)33-26-10-15-5-16(11-26)7-17(6-15)12-26/h3-4,8-9,15-17H,5-7,10-12,14H2,1-2H3,(H,33,34)
Standard InChIKey DEGMSISJHUNBRO-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)OC
Canonical SMILES COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)OC
PubChem Compound 3849910
Last Modified Nov 11 2021
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